![molecular formula C8H6ClNO4 B1585271 Methyl 2-chloro-5-nitrobenzoate CAS No. 6307-82-0](/img/structure/B1585271.png)
Methyl 2-chloro-5-nitrobenzoate
Overview
Description
Methyl 2-chloro-5-nitrobenzoate is a chemical compound with the molecular formula C8H6ClNO4 . It has a molecular weight of 215.59 . This compound is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of this compound involves a stirred solution of 5-chloro-2-nitrobenzoic acid in methanol, under ice-cooling, to which thionyl chloride is added dropwise over 10 minutes. The solution is then heated to 80°C and kept refluxing for about 4 hours .Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 4 oxygen atoms . The InChI key is VCYWZLGOWNCJNJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 70 - 72°C . It has a density of 1.4±0.1 g/cm3, a boiling point of 316.7±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It has a molar refractivity of 49.5±0.3 cm3, and a molar volume of 151.1±3.0 cm3 .Scientific Research Applications
Chemical Analysis and Detection
Methyl 2-chloro-5-nitrobenzoate plays a crucial role in chemical analysis. For instance, its derivatives, like sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate, are essential in chromatographic methods. These compounds are used to determine residues in various samples, such as soybeans, foliage, and soil, showcasing their importance in agricultural and environmental analysis. These studies emphasize the compound's utility in sensitive detection methods like gas-liquid chromatography, where electron capture is employed for precise measurements (Alder, Augenstein, & Rogerson, 1978).
Synthesis and Crystal Structure
This compound is also integral in the synthesis of complex molecules. For instance, it's used to create mononuclear silver(I) complexes with potential cytotoxic properties against carcinoma cells (Wang & Shi, 2011). This application is significant in medicinal chemistry, especially in designing compounds with specific biological activities.
Pharmaceutical Applications
Environmental and Health Safety
This compound's derivatives are studied for their potential genotoxic properties. For example, research on lenalidomide drug substances involves detecting and quantifying methyl 2-(chloromethyl)-3-nitrobenzoate, showcasing the importance of this compound in ensuring drug safety and environmental health (Gaddam et al., 2020).
Material Science and Engineering
The compound is relevant in materials science, especially in studying the structures of various molecules. For instance, trifluoromethyl-substituted derivatives of this compound are examined for their crystal structures, contributing to a deeper understanding of molecular interactions and properties (Li et al., 2005).
Solubility and Physicochemical Properties
Its derivatives are also used to study solubility and physicochemical properties. For example, determining the Abraham model solute descriptors for 2-methyl-3-nitrobenzoic acid helps predict the solubility of similar compounds in various organic solvents (Hart et al., 2017). This research is crucial for understanding the behavior of these compounds in different environments, which is essential in fields like pharmacology and environmental science.
Corrosion Inhibition
In the context of corrosion science, derivatives of this compound are explored for their role in inhibiting copper corrosion, highlighting its potential application in protecting metals from degradation (Aramaki et al., 1991).
Safety and Hazards
properties
IUPAC Name |
methyl 2-chloro-5-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO4/c1-14-8(11)6-4-5(10(12)13)2-3-7(6)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCYWZLGOWNCJNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90212397 | |
Record name | Benzoic acid, 2-chloro-5-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90212397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6307-82-0 | |
Record name | Methyl 2-chloro-5-nitrobenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6307-82-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-chloro-5-nitro-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006307820 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6307-82-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44287 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 2-chloro-5-nitro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90212397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzoic acid, 2-chloro-5-nitro-, methyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.112.841 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the reactivity of Methyl 2-chloro-5-nitrobenzoate with diamines?
A1: this compound demonstrates interesting reactivity with diamines. For instance, it reacts with o-phenylenediamine to yield 2-nitrodibenz[b,e][1,4]diazepin-11(10H)-one. [] This reaction highlights the potential of this compound as a building block for synthesizing more complex heterocyclic compounds.
Q2: Can this compound participate in ring contraction reactions?
A2: Yes, research indicates that this compound can be a precursor in ring contraction reactions. Specifically, 2-nitrodibenz[b,e][1,4]diazepin-11(10H)-one, derived from this compound, undergoes a novel ring contraction when treated with DMF-POCl3, yielding 1-(2-dimethylcarbamoyl-4-nitrophenyl)benzimidazole. [] This unusual transformation highlights the unique reactivity of this compound and its derivatives.
Q3: Does this compound exhibit any demethylating properties?
A3: Yes, this compound exhibits demethylating properties when reacting with certain N,N-dimethylhydrazine. [] This reaction leads to the formation of an indazolone derivative, showcasing its ability to cleave methyl groups from specific substrates. This demethylation ability could be of interest for further synthetic applications.
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